3-[[(2S)-azetidin-2-yl]methoxy]-2-fluoropyridine
3-[[(2S)-azetidin-2-yl]methoxy]-2-fluoropyridine
Brand Name:
Vulcanchem
CAS No.:
186588-98-7
VCID:
VC20812481
InChI:
InChI=1S/C9H11FN2O/c10-9-8(2-1-4-12-9)13-6-7-3-5-11-7/h1-2,4,7,11H,3,5-6H2/t7-/m0/s1
SMILES:
C1CNC1COC2=C(N=CC=C2)F
Molecular Formula:
C9H11FN2O
Molecular Weight:
182.19 g/mol
3-[[(2S)-azetidin-2-yl]methoxy]-2-fluoropyridine
CAS No.: 186588-98-7
Cat. No.: VC20812481
Molecular Formula: C9H11FN2O
Molecular Weight: 182.19 g/mol
* For research use only. Not for human or veterinary use.
![3-[[(2S)-azetidin-2-yl]methoxy]-2-fluoropyridine - 186588-98-7](/images/no_structure.jpg)
Specification
| CAS No. | 186588-98-7 |
|---|---|
| Molecular Formula | C9H11FN2O |
| Molecular Weight | 182.19 g/mol |
| IUPAC Name | 3-[[(2S)-azetidin-2-yl]methoxy]-2-fluoropyridine |
| Standard InChI | InChI=1S/C9H11FN2O/c10-9-8(2-1-4-12-9)13-6-7-3-5-11-7/h1-2,4,7,11H,3,5-6H2/t7-/m0/s1 |
| Standard InChI Key | GVOOYVOZPRROMP-ZETCQYMHSA-N |
| Isomeric SMILES | C1CN[C@@H]1COC2=C(N=CC=C2)F |
| SMILES | C1CNC1COC2=C(N=CC=C2)F |
| Canonical SMILES | C1CNC1COC2=C(N=CC=C2)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator